3-Cyano-2,5-dihydrothiophene 1,1-dioxide
Description
3-Cyano-2,5-dihydrothiophene 1,1-dioxide (CDT) is a heterocyclic compound that belongs to the class of thieno[2,3-b]thiophenes. It has gained significant attention in recent years due to its unique chemical and physical properties, which make it an important building block for various organic and medicinal chemistry applications.
Scientific Research Applications
Synthesis and Reactivity
3-Cyano-2,5-dihydrothiophene 1,1-dioxide serves as a stable precursor of 2-cyano-1,3-butadiene, utilized in Diels-Alder reactions. It has been noted for its high yield in reactions with electron-deficient dienophiles and producing regioisomeric cycloadducts (Baraldi et al., 1988).
Structural and Vibrational Properties
Spectroscopic and quantum chemical studies on variants of 2,5-dihydrothiophene-1,1-dioxide, including 3-methyl-2,5-dihydrothiophene-1,1-dioxide, have been conducted to understand their electronic properties. This includes exploring molecular electrostatic potential surfaces and electron density distributions (Arjunan et al., 2015).
Chemical Reactions
Reactions of various derivatives of 3-Cyano-2,5-dihydrothiophene 1,1-dioxide with different nucleophiles have been studied. These reactions typically involve the extrusion of sulfur dioxide and produce a range of compounds like vinyl sulfides, thioacetals, and enaminones (Hofsløkken & Skattebol, 1999).
Application in Organic Synthesis
The compound has been used in the synthesis of a broad range of 2-benzylidene-4-nitro-2,5-dihydrothiophene 1,1-dioxides, which are substrates for assembling fused polycyclic nitrosulfolane derivatives. Their structural features have been established using various spectroscopic methods and quantum-chemical calculations (Savelev et al., 2021).
Catalysis and Asymmetric Hydrogenation
It has been used in the asymmetric hydrogenation of 3-substituted 2,5-dihydrothiophene 1,1-dioxides, using specific catalysts to produce products with moderate to high enantioselectivities. This underscores its potential in stereoselective synthesis (Meng et al., 2017).
properties
IUPAC Name |
1,1-dioxo-2,5-dihydrothiophene-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5NO2S/c6-3-5-1-2-9(7,8)4-5/h1H,2,4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SNWCSTMLXJTGPT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=C(CS1(=O)=O)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyano-2,5-dihydrothiophene 1,1-dioxide | |
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